Cas no 1485426-18-3 (trimethyl({2-4-(methylamino)phenoxyethyl})azanium hydrochloride iodide)
trimethyl({2-4-(methylamino)phenoxyethyl})azanium hydrochloride iodide Chemical and Physical Properties
Names and Identifiers
-
- trimethyl({2-[4-(methylamino)phenoxy]ethyl})azanium hydrochloride iodide
- trimethyl({2-4-(methylamino)phenoxyethyl})azanium hydrochloride iodide
-
- Inchi: 1S/C12H21N2O.ClHI/c1-13-11-5-7-12(8-6-11)15-10-9-14(2,3)4;1-3-2/h5-8,13H,9-10H2,1-4H3;/q+1;
- InChI Key: XRKDLYKMEZOVCU-UHFFFAOYSA-N
- SMILES: [N+](C)(C)(C)CCOC1=CC=C(NC)C=C1.[H](I)Cl
trimethyl({2-4-(methylamino)phenoxyethyl})azanium hydrochloride iodide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B536318-25mg |
trimethyl({2-[4-(methylamino)phenoxy]ethyl})azanium hydrochloride iodide |
1485426-18-3 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B536318-50mg |
trimethyl({2-[4-(methylamino)phenoxy]ethyl})azanium hydrochloride iodide |
1485426-18-3 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B536318-250mg |
trimethyl({2-[4-(methylamino)phenoxy]ethyl})azanium hydrochloride iodide |
1485426-18-3 | 250mg |
$ 320.00 | 2022-06-07 | ||
| Enamine | EN300-68790-0.05g |
trimethyl({2-[4-(methylamino)phenoxy]ethyl})azanium hydrochloride iodide |
1485426-18-3 | 95% | 0.05g |
$66.0 | 2023-02-13 | |
| Enamine | EN300-68790-0.1g |
trimethyl({2-[4-(methylamino)phenoxy]ethyl})azanium hydrochloride iodide |
1485426-18-3 | 95% | 0.1g |
$98.0 | 2023-02-13 | |
| Enamine | EN300-68790-0.25g |
trimethyl({2-[4-(methylamino)phenoxy]ethyl})azanium hydrochloride iodide |
1485426-18-3 | 95% | 0.25g |
$142.0 | 2023-02-13 | |
| Enamine | EN300-68790-0.5g |
trimethyl({2-[4-(methylamino)phenoxy]ethyl})azanium hydrochloride iodide |
1485426-18-3 | 95% | 0.5g |
$271.0 | 2023-02-13 | |
| Enamine | EN300-68790-1.0g |
trimethyl({2-[4-(methylamino)phenoxy]ethyl})azanium hydrochloride iodide |
1485426-18-3 | 95% | 1.0g |
$371.0 | 2023-02-13 | |
| Enamine | EN300-68790-2.5g |
trimethyl({2-[4-(methylamino)phenoxy]ethyl})azanium hydrochloride iodide |
1485426-18-3 | 95% | 2.5g |
$726.0 | 2023-02-13 | |
| Enamine | EN300-68790-5.0g |
trimethyl({2-[4-(methylamino)phenoxy]ethyl})azanium hydrochloride iodide |
1485426-18-3 | 95% | 5.0g |
$1074.0 | 2023-02-13 |
trimethyl({2-4-(methylamino)phenoxyethyl})azanium hydrochloride iodide Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on trimethyl({2-4-(methylamino)phenoxyethyl})azanium hydrochloride iodide
Trimethyl({2-4-(methylamino)phenoxyethyl})azanium Hydrochloride Iodide (CAS No: 1485426-18-3)
The compound trimethyl({2-4-(methylamino)phenoxyethyl})azanium hydrochloride iodide, identified by the CAS number 1485426-18-3, is a significant entity in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.
The molecular structure of trimethyl({2-4-(methylamino)phenoxyethyl})azanium hydrochloride iodide comprises a complex arrangement of functional groups, including a phenoxy group, a methylamino substituent, and a trimethylazanium moiety. These components contribute to its distinctive chemical behavior and reactivity. The presence of the phenoxy group, in particular, imparts aromatic stability and enhances the compound's ability to participate in hydrogen bonding, which is crucial for its interactions within biological systems.
Recent advancements in computational chemistry have enabled researchers to model the electronic structure of this compound with unprecedented accuracy. These studies have revealed that the compound exhibits a high degree of conjugation across its molecular framework, which significantly influences its optical properties and reactivity. Furthermore, the iodide counterion plays a pivotal role in stabilizing the overall charge distribution within the molecule, thereby enhancing its solubility in polar solvents.
In terms of applications, trimethyl({2-4-(methylamino)phenoxyethyl})azanium hydrochloride iodide has shown promise in the field of medicinal chemistry. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties, making it a potential candidate for therapeutic interventions. Additionally, its ability to act as a selective inhibitor of certain enzymes has been explored in recent research, further underscoring its potential as a lead compound in drug discovery.
The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure optimal yields and purity. Key steps include the formation of the phenoxy group through nucleophilic aromatic substitution and the subsequent introduction of the methylamino substituent via reductive amination. The final step involves quaternization with methyl halides to form the trimethylazanium moiety, followed by ion exchange with hydrochloric acid and iodine.
Despite its potential benefits, further research is needed to fully understand the pharmacokinetic profile and bioavailability of trimethyl({2-4-(methylamino)phenoxyethyl})azanium hydrochloride iodide. Ongoing studies are focused on optimizing its delivery mechanisms and assessing its safety profile in preclinical models. These efforts aim to pave the way for clinical trials and eventual therapeutic applications.
In conclusion, trimethyl({2-4-(methylamino)phenoxyethyl})azanium hydrochloride iodide (CAS No: 1485426-18-3) represents a compelling example of how advanced chemical synthesis and computational modeling can lead to innovative compounds with significant biomedical potential. As research continues to unfold, this compound holds promise as a valuable tool in addressing unmet medical needs.
1485426-18-3 (trimethyl({2-4-(methylamino)phenoxyethyl})azanium hydrochloride iodide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)